Cas no 107-31-3 (Methyl formate)

• Product Name: Methyl formate
• CAS No: 107-31-3
• MF: C₂H₄O₂
• MW: 60.0519609451294
• MDL: MFCD00003291
• CID: 35435
• Update Time: 2026-05-14

Methyl formate Chemical and Physical Properties

Names and Identifiers

• Methyl formate
• Formiate de methyle
• formiatedemethyle(french)
• Methyl ester of formic acid
• methyle(formiatede)
• methyle(formiatede)(french)
• Methylester kyseliny mravenci
• Methyl Formate [Standard Material for GC]
• Methyl Formate [for Spectrophotometry]
• Methyl formateneat
• Caswell No. 570
• Formiate de methyle [French]
• Formic acid methyl ester
• Methyl methanoate
• methyl-formate
• Methylformiaat [Dutch]
• Methylformiat [German]
• Mravencan methylnaty [Czech]
• Methanoicacid methyl ester
• Metil
• acid-Me
• HCOOCH3
• Methylformiat
• Methylformiaat
• methylformiaate
• metil(formiatodi)
• formiatedemethyle
• methyl formate（MF）

• MDL： MFCD00003291
• Inchi： 1S/C2H4O2/c1-4-2-3/h2H,1H3
• InChI Key： TZIHFWKZFHZASV-UHFFFAOYSA-N
• SMILES： COC=O
• BRN： 1734623

Computed Properties

• Exact Mass: 60.02110
• Monoisotopic Mass: 60.021129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 18
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Ionization Potential: 10.82 eV
• Color/Form: Colorless liquid with aromatic smell. [1]
• Density: 0.974 g/mL at 20 °C(lit.)
• Melting Point: −100 °C (lit.)
• Boiling Point: 32-34 °C(lit.)
• Flash Point: Fahrenheit: -2.2 ° f
  Celsius: -19 ° c
  
• Refractive Index: n20/D 1.343(lit.)
• PH: 4-5 (200g/l, H2O, 20℃)
• Solubility: 300g/l
• Water Partition Coefficient: 300 g/L (20 ºC)
• Stability/Shelf Life: Stable. Extremely flammable. Readily forms explosive mixtures with air. Note low flash point and very wide explosion limits. Incompatible with oxidizing agents.
• PSA: 26.30000
• LogP: 0.42510
• Merck: 6077
• Vapor Pressure: 32.81 psi ( 55 °C)
  9.21 psi ( 20 °C)
• Sensitiveness: Easily absorb moisture
• Solubility: Soluble in water, ethanol, ether, methanol. [15]

Methyl formate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H224-H302 + H332-H319-H335
• Warning Statement： P210-P261-P305+P351+P338
• Hazardous Material transportation number：UN 1243 3/PG 1
• WGK Germany：1
• Hazard Category Code： 12-20/22-36/37
• Safety Instruction： S9-S16-S24-S26-S33
• RTECS：LQ8925000
• Hazardous Material Identification：
• Packing Group：I
• Hazard Level：3
• HazardClass：3
• PackingGroup：I
• TSCA：Yes
• Explosive Limit：5-23%(V)
• Storage Condition：0-10°C
• Safety Term：3
• Packing Group：I
• Risk Phrases：R12; R20/22; R36/37

Related Categories

• Other Chemical Reagents Organic Metal Reagents
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Solvents